(2R,6R)-2,6-dimethylpiperidine hydrochloride
Overview
Description
“(2R,6R)-2,6-dimethylpiperidine hydrochloride”, also known as “(2R,6R)-Hydroxynorketamine (hydrochloride)” is an analytical reference standard categorized as an arylcyclohexylamine . It is a metabolite of ketamine and norketamine . This product is intended for research and forensic applications .
Synthesis Analysis
The synthesis of “(2R,6R)-2,6-dimethylpiperidine hydrochloride” has been described in several patents. One method involves the synthesis of free base forms of (2R,6R)-hydroxynorketamine (HNK) and (2S,6S)-hydroxynorketamine . Another process provides the preparation of (2R,6R)-hydroxynorketamine with no chromatography purification, affording the (2R,6R)-hydroxynorketamine in eight steps with a 26% overall yield and greater than 97% purity .Molecular Structure Analysis
The molecular formula of “(2R,6R)-2,6-dimethylpiperidine hydrochloride” is C12H14ClNO2 • HCl . The formal name is (2R,6R)-2-amino-2-(2-chlorophenyl)-6-hydroxy-cyclohexanone, monohydrochloride . The InChi Code is InChI=1S/C12H14ClNO2.ClH/c13-9-5-2-1-4-8(9)12(14)7-3-6-10(15)11(12)16;/h1-2,4-5,10,15H,3,6-7,14H2;1H/t10-,12-;/m1./s1 .Physical And Chemical Properties Analysis
The physical and chemical properties of “(2R,6R)-2,6-dimethylpiperidine hydrochloride” include a formula weight of 276.2 . It is soluble in DMF (5 mg/ml), DMSO (10 mg/ml), Ethanol (10 mg/ml), and PBS (pH 7.2) (5 mg/ml) .Scientific Research Applications
- Biological Activity : It enhances AMPA receptor-mediated excitatory post-synaptic potentials in the CA1 region of hippocampal slices .
- Significance : Investigating its impact on synaptic plasticity and memory consolidation may reveal therapeutic avenues for cognitive enhancement .
AMPA Receptor Modulation
Metaplastic Processes and Cognitive Enhancement
Stress-Related Disorders
Mechanism of Action
Target of Action
The primary target of (2R,6R)-2,6-dimethylpiperidine hydrochloride, also known as (2R,6R)-hydroxynorketamine (HNK), is the AMPA receptor . This compound enhances AMPA receptor-mediated excitatory post-synaptic potentials . It also decreases intracellular D-serine, a co-agonist of the NMDA receptor .
Mode of Action
(2R,6R)-HNK interacts with its targets by enhancing AMPA currents and decreasing D-serine . This interaction results in changes in the neuronal activity, particularly in the CA1 region of hippocampal slices .
Biochemical Pathways
The compound affects the glutamatergic pathway, specifically the AMPA receptor-mediated excitatory post-synaptic potentials . It also influences the NMDA receptor pathway by decreasing intracellular D-serine . The downstream effects of these changes include alterations in neuronal excitability and synaptic transmission .
Result of Action
The molecular and cellular effects of (2R,6R)-HNK’s action include enhanced AMPA receptor-mediated excitatory post-synaptic potentials and decreased intracellular D-serine . These changes result in alterations in neuronal excitability and synaptic transmission . Clinically, these changes are associated with antidepressant effects .
Action Environment
Environmental factors such as the frequency and chronicity of treatment can influence the compound’s action, efficacy, and stability . For instance, studies suggest that the cognitive effects of repeated (2R,6R)-HNK exposure can be influenced by the dosing frequency .
Future Directions
Recent studies have indicated that “(2R,6R)-2,6-dimethylpiperidine hydrochloride” retains the rapid and sustained antidepressant-like actions of ketamine, but is spared its dissociative-like properties and abuse potential . Future research will continue to define its role in clinical medicine . The role of the brain-gut-microbiota axis and brain-spleen axis in stress-related psychiatric disorders, such as depression, is also being explored .
properties
IUPAC Name |
(2R,6R)-2,6-dimethylpiperidine;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H15N.ClH/c1-6-4-3-5-7(2)8-6;/h6-8H,3-5H2,1-2H3;1H/t6-,7-;/m1./s1 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PEDXCVQZZVVOGO-ZJLYAJKPSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CCCC(N1)C.Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[C@@H]1CCC[C@H](N1)C.Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H16ClN |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
149.66 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(2R,6R)-2,6-dimethylpiperidine hydrochloride | |
CAS RN |
130291-36-0 |
Source
|
| Record name | (2R,6R)-2,6-dimethylpiperidine hydrochloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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